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Compound of Interest

Compound Name: 4-Methoxy-2,3,5-trimethylpyridine

Cat. No.: B021643

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the proper storage and handling
of 4-Methoxy-2,3,5-trimethylpyridine (CAS No. 109371-19-9), a key reagent in
pharmaceutical synthesis. Adherence to these guidelines is crucial for maintaining the
chemical's integrity and ensuring laboratory safety.

Chemical and Physical Properties

Proper storage conditions are dictated by the inherent physical and chemical properties of a
substance. The following table summarizes the key quantitative data for 4-Methoxy-2,3,5-
trimethylpyridine.
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Property Value Citations
Molecular Formula CoH13NO [1112]
Molecular Weight 151.21 g/mol [2]

Colorless liquid; may also be a
Appearance ] [1]
solid or powder

Boiling Point 227.2°C at 760 mmHg [1]
Flash Point 82.6°C [1]
Density 0.972 g/cm?3 [1]
Vapor Pressure 0.118 mmHg at 25°C [1]
Solubility Slightly soluble in water [3]

Recommended Storage Conditions

To ensure the stability and longevity of 4-Methoxy-2,3,5-trimethylpyridine, the following
storage conditions are recommended. These are based on guidelines for pyridine derivatives
and related compounds.

Temperature: Store in a cool, dry place.[4][5] Many suppliers recommend ambient room
temperature.[3]

o Atmosphere: Keep the container tightly closed to prevent atmospheric moisture
contamination and oxidation.[3][5][6][7]

¢ Ventilation: The storage area must be well-ventilated.[4][5][6][8][9] Do not store in pits,
basements, or other areas where vapors could be trapped.[10]

« Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.
[4][6][8][9][10] The compound has a flash point of 82.6°C, and related pyridine compounds
are considered flammable.[1]

» Container: Store in the original, tightly sealed container.[6][10] Ensure containers are made
of compatible materials such as glass or high-density polyethylene.[4] Protect containers
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from physical damage and inspect regularly for leaks.[10]

o Security: Store in a locked cabinet or an area accessible only to authorized and qualified
personnel.[3]

Experimental Protocols: Safe Handling Procedures

Safe handling is a prerequisite for proper storage. The following protocols should be strictly
followed when working with 4-Methoxy-2,3,5-trimethylpyridine.

3.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[3][4][11]

Hand Protection: Wear appropriate chemical-resistant gloves, such as nitrile gloves.[4]

Skin and Body Protection: Wear a lab coat or flame-retardant antistatic protective clothing.[4]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[4][5][7] If vapors or aerosols are generated, respiratory
protection is required.

3.2 General Handling

Avoid contact with skin, eyes, and clothing.[5][6]

Do not breathe vapors or mists.[5][6]

Wash hands and face thoroughly after handling the substance.[10][11]

Ensure all equipment used when handling the product is properly grounded to prevent static
discharge.[6][9][10][12]

Use non-sparking tools.[5][6][9][10]

Do not eat, drink, or smoke in the work area.[3][10]

3.3 Spill Response
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e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: Use an inert absorbent material like sand, vermiculite, or silica gel to contain the
spill.[4]

o Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[5]
o Clean: Clean the spill area thoroughly.

» Disposal: Dispose of the waste material in accordance with all applicable federal, state, and
local regulations.[4]

Visualization of Workflow

The following diagram illustrates the logical workflow for the safe receipt, handling, and storage
of 4-Methoxy-2,3,5-trimethylpyridine in a research environment.
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Caption: Logical workflow for safe handling of 4-Methoxy-2,3,5-trimethylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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